Cas no 1171610-84-6 (N-(4-methylphenyl)-2-(2-{[2-(morpholin-4-yl)ethyl]amino}-1H-1,3-benzodiazol-1-yl)acetamide)

• Product Name: N-(4-methylphenyl)-2-(2-{[2-(morpholin-4-yl)ethyl]amino}-1H-1,3-benzodiazol-1-yl)acetamide
• CAS No: 1171610-84-6
• MF: C₂₂H₂₇N₅O₂
• MW: 393.482084512711
• CID: 5899821
• PubChem ID: 44116815
• Update Time: 2025-06-08

N-(4-methylphenyl)-2-(2-{[2-(morpholin-4-yl)ethyl]amino}-1H-1,3-benzodiazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-acetamide, N-(4-methylphenyl)-2-[[2-(4-morpholinyl)ethyl]amino]-
• N-(4-methylphenyl)-2-(2-{[2-(morpholin-4-yl)ethyl]amino}-1H-1,3-benzodiazol-1-yl)acetamide
• F2158-0382
• AKOS024627815
• 2-(2-((2-morpholinoethyl)amino)-1H-benzo[d]imidazol-1-yl)-N-(p-tolyl)acetamide
• 1171610-84-6
• N-(4-methylphenyl)-2-[2-(2-morpholin-4-ylethylamino)benzimidazol-1-yl]acetamide

• Inchi： 1S/C22H27N5O2/c1-17-6-8-18(9-7-17)24-21(28)16-27-20-5-3-2-4-19(20)25-22(27)23-10-11-26-12-14-29-15-13-26/h2-9H,10-16H2,1H3,(H,23,25)(H,24,28)
• InChI Key： RLZVSENKLKYCPA-UHFFFAOYSA-N
• SMILES： C1(NCCN2CCOCC2)N(CC(NC2=CC=C(C)C=C2)=O)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 393.216
• Monoisotopic Mass: 393.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4A^2
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(4-methylphenyl)-2-(2-{[2-(morpholin-4-yl)ethyl]amino}-1H-1,3-benzodiazol-1-yl)acetamide

Recent Advances in the Study of N-(4-methylphenyl)-2-(2-{[2-(morpholin-4-yl)ethyl]amino}-1H-1,3-benzodiazol-1-yl)acetamide (CAS: 1171610-84-6)

In recent years, the compound N-(4-methylphenyl)-2-(2-{[2-(morpholin-4-yl)ethyl]amino}-1H-1,3-benzodiazol-1-yl)acetamide (CAS: 1171610-84-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodiazolyl and morpholinyl structural motifs, has shown promising potential in various therapeutic applications, particularly in oncology and neurology. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of N-(4-methylphenyl)-2-(2-{[2-(morpholin-4-yl)ethyl]amino}-1H-1,3-benzodiazol-1-yl)acetamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to achieve higher efficiency. The compound's structural elucidation has been confirmed through nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), ensuring its chemical integrity for further biological evaluations.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific kinase targets, including those involved in cancer cell proliferation and neurodegenerative pathways. In vitro assays using human cancer cell lines demonstrated significant dose-dependent inhibition of tumor growth, with IC50 values in the nanomolar range. Additionally, the compound's ability to cross the blood-brain barrier has been investigated, suggesting its potential utility in treating central nervous system disorders such as Alzheimer's disease and Parkinson's disease.

Preclinical studies in animal models have further validated the therapeutic potential of N-(4-methylphenyl)-2-(2-{[2-(morpholin-4-yl)ethyl]amino}-1H-1,3-benzodiazol-1-yl)acetamide. In xenograft models of breast and lung cancer, the compound significantly reduced tumor volume without causing severe toxicity. Pharmacokinetic analyses indicated favorable absorption and distribution profiles, with a half-life suitable for once-daily dosing. These findings underscore the compound's potential as a lead candidate for further drug development.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance selectivity and reduce adverse effects, as well as exploring combination therapies to improve efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N-(4-methylphenyl)-2-(2-{[2-(morpholin-4-yl)ethyl]amino}-1H-1,3-benzodiazol-1-yl)acetamide (CAS: 1171610-84-6) represents a promising molecule with significant therapeutic potential. Its unique chemical structure and robust biological activity make it a valuable candidate for further investigation in the fields of oncology and neurology. Continued research and development efforts will be crucial in unlocking its full clinical potential and addressing the remaining challenges in its path to commercialization.